1-[1-(furan-2-yl)propan-2-yl]-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[1-(furan-2-yl)propan-2-yl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C12H14N2O2S/c1-9(8-10-4-2-6-16-10)13-12(15)14-11-5-3-7-17-11/h2-7,9H,8H2,1H3,(H2,13,14,15)
• InChI Key: RJIOESCKMCPZFK-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)NC(=O)NC2=CC=CS2
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

Furan and thiophene are aromatic heterocyclic compounds, containing a five-membered ring with oxygen and sulfur atoms respectively. Urea is an organic compound composed of two amine groups and a carbonyl (C=O) functional group. The compound you mentioned seems to be a complex structure that includes these components.

Molecular Structure Analysis

The molecular structure of this compound would likely exhibit the aromaticity of the furan and thiophene rings, along with the polar nature of the urea group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the urea group could enhance its solubility in water.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some furan and thiophene derivatives have shown biological activity, such as antimicrobial or antifungal properties.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It would be particularly interesting to explore its biological activity given the known activities of some furan and thiophene derivatives.